Cas no 88545-09-9 (Benzene, 1-chloro-2-[chlorobis(4-chlorophenyl)methyl]-)

• Product Name: Benzene, 1-chloro-2-[chlorobis(4-chlorophenyl)methyl]-
• CAS No: 88545-09-9
• MF: C₁₉H₁₂Cl₄
• MW: 382.11058139801
• CID: 629135
• PubChem ID: 71318648
• Update Time: 2025-04-19

Benzene, 1-chloro-2-[chlorobis(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-[chlorobis(4-chlorophenyl)methyl]-
• 1-chloro-2-[chloro-bis(4-chlorophenyl)methyl]benzene
• 1,1'-[Chloro(2-chlorophenyl)methylene]bis(4-chlorobenzene)
• 88545-09-9
• DTXSID40748737

• Inchi： 1S/C19H12Cl4/c20-15-9-5-13(6-10-15)19(23,14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)22/h1-12H
• InChI Key： SRLBQHMKNFHXQN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1Cl)(C1C=CC(=CC=1)Cl)C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 381.966361g/mol
• Monoisotopic Mass: 379.969311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 0Ų